(22S)-Budesonide

• CAS No.: 51372-28-2
• Product Name: (22S)-Budesonide
• Molecular Formula: C₂₅H₃₄O₆
• Molecular Weight: 430.5 g/mol
• IUPAC Name: (1S,2S,4R,6S,8S,9S,11S,12S,13R)-11-hydroxy-8-(2-hydroxyacetyl)-9,13-dimethyl-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-16-one
• Standard InChI: InChI=1S/C25H34O6/c1-4-5-21-30-20-11-17-16-7-6-14-10-15(27)8-9-23(14,2)22(16)18(28)12-24(17,3)25(20,31-21)19(29)13-26/h8-10,16-18,20-22,26,28H,4-7,11-13H2,1-3H3/t16-,17-,18-,20+,21-,22+,23-,24-,25+/m0/s1
• Standard InChIKey: VOVIALXJUBGFJZ-AMTWPJRWSA-N
• Isomeric SMILES: CCC[C@H]1O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(=O)C=C[C@@]5([C@H]4[C@H](C[C@@]3([C@@]2(O1)C(=O)CO)C)O)C
• SMILES: CCCC1OC2CC3C4CCC5=CC(=O)C=CC5(C4C(CC3(C2(O1)C(=O)CO)C)O)C
• Canonical SMILES: CCCC1OC2CC3C4CCC5=CC(=O)C=CC5(C4C(CC3(C2(O1)C(=O)CO)C)O)C
• Colorform: Crystals
• Melting Point: 221-232 °C (decomposes)
• Description: Budesonide is a corticosteroid that undergoes high first pass elimination by the liver so that systemic levels after oral administration are minimal. Budesonide has been used orally for several immune mediated gastrointestinal and liver diseases and as nasal spray or by inhalation for allergic rhinitis, asthma and chronic obstructive lung disease. Neither inhalant nor oral budesonide has been linked to serum enzyme elevations during therapy or to convincing instances of clinically apparent acute liver injury.; A glucocorticoid used in the management of ASTHMA, the treatment of various skin disorders, and allergic RHINITIS.
• Shelf Life: Chemical stability: Stable under recommended storage conditions.
• Solubility: In water, 10.7 mg/L at 25 °C (est); Practically insoluble in water; Freely soluble in chloroform; sparingly soluble in ethanol, alcohol; practically insoluble in heptane
• Synonyms: (11β,16α)-16,17-[(1S)-Butylidenebis(oxy)]-11,21-dihydroxypregna-1,4-diene-3,20-dione; Budesonide Epimer A (USP)
• Vapor Pressure: 8.81X10-15 mm Hg at 25 °C (est)
• PubChem Compound: 63006
• Last Modified: Nov 11 2021